Cas no 62369-52-2 (2-Quinolinecarboxylic acid, 7-methoxy-4-(5-nitro-2-furanyl)-, 1-oxide)

• Product name: 2-Quinolinecarboxylic acid, 7-methoxy-4-(5-nitro-2-furanyl)-, 1-oxide
• CAS No: 62369-52-2
• MF: C₁₅H₁₀N₂O₇
• MW: 330.2491
• CID: 447648
• PubChem ID: 71387187

2-Quinolinecarboxylic acid, 7-methoxy-4-(5-nitro-2-furanyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 7-methoxy-4-(5-nitro-2-furanyl)-, 1-oxide
• 7-methoxy-4-(5-nitrofuran-2-yl)-1-oxidoquinolin-1-ium-2-carboxylic acid
• 62369-52-2
• 7-Methoxy-4-(5-nitrofuran-2-yl)-1-oxo-1lambda~5~-quinoline-2-carboxylic acid
• DTXSID10809324

• Inchi： InChI=1S/C15H10N2O7/c1-23-8-2-3-9-10(13-4-5-14(24-13)17(21)22)7-12(15(18)19)16(20)11(9)6-8/h2-7H,1H3,(H,18,19)
• InChI Key： CAFGQLBCTMGNQH-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)C(=CC(=[N+]2[O-])C(=O)O)C3=CC=C(O3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 330.0488
• Monoisotopic Mass: 330.04880066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 129.75